Cas no 2229254-67-3 (3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol)

• Product Name: 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol
• CAS No: 2229254-67-3
• MF: C₉H₈F₄S
• MW: 224.218435287476
• CID: 6170486
• PubChem ID: 165652380
• Update Time: 2025-07-02

3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2229254-67-3
• 3-(2,3,4,5-tetrafluorophenyl)propane-1-thiol
• EN300-1823692
• 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol

• Inchi： 1S/C9H8F4S/c10-6-4-5(2-1-3-14)7(11)9(13)8(6)12/h4,14H,1-3H2
• InChI Key： BEWLCTFFEJGLLP-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C(=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 224.02828408g/mol
• Monoisotopic Mass: 224.02828408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Additional information on 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol

Introduction to 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol (CAS No: 2229254-67-3)

3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol, identified by the CAS number 2229254-67-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) group, which makes it a versatile intermediate in synthetic chemistry. The aromatic ring in its structure is substituted with four fluorine atoms, enhancing its electronic properties and making it particularly useful in designing molecules with specific biological activities.

The 2,3,4,5-Tetrafluorophenyl moiety introduces unique steric and electronic effects that can influence the compound's interactions with biological targets. This substitution pattern is particularly valuable in medicinal chemistry for modulating binding affinity and selectivity. The propane-1-thiol backbone provides a flexible carbon chain that can be further functionalized to create more complex molecules. Such structural features make this compound a promising candidate for drug discovery and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can alter electron distribution, leading to changes in reactivity and binding properties. For instance, fluoroaromatics are known to exhibit stronger binding interactions with enzymes and receptors, which can translate into increased drug efficacy. The thiol group in 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol further contributes to its reactivity, allowing for diverse chemical modifications such as disulfide bond formation or thiol-metal coordination.

One of the most compelling applications of this compound is in the development of bioconjugates. Thiol groups are particularly useful for conjugation reactions due to their ability to form stable disulfide bonds under controlled conditions. This property has been leveraged in various fields, including diagnostics and therapeutics. For example, thiol-based bioconjugates have been used to develop novel imaging agents that exhibit improved contrast and targeting capabilities. The tetrafluorophenyl ring enhances the stability of these conjugates against enzymatic degradation, ensuring prolonged circulation time in biological systems.

Another area where 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol shows promise is in the synthesis of pharmaceutical intermediates. The compound's structural features make it an ideal building block for creating more complex molecules with therapeutic potential. Researchers have utilized this intermediate to develop inhibitors targeting various biological pathways. For instance, fluoroaromatic thiol derivatives have been investigated as potential inhibitors of enzymes involved in cancer metabolism. The ability to fine-tune the electronic properties of the molecule through fluorination allows for the optimization of drug-like properties such as solubility and bioavailability.

The synthesis of 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies due to the high electronegativity and reactivity of fluorine. Common approaches include metal-catalyzed cross-coupling reactions or halogen exchange processes. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications.

In recent studies, researchers have explored the use of this compound as a precursor for fluorescent probes. Fluoroaromatic thiol derivatives can be designed to emit light at specific wavelengths when excited by UV or visible light. These probes have found applications in cellular imaging and biomarker detection. The stability provided by the tetrafluorophenyl ring ensures that the probes remain intact under various physiological conditions, making them reliable tools for biological research.

The versatility of 3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol also extends to material science applications. Fluorinated aromatic compounds are known for their unique electronic properties and thermal stability, making them suitable for use in advanced materials such as organic semiconductors and liquid crystals. The thiol group allows for further functionalization, enabling the integration of these compounds into complex material systems.

Future research directions may focus on exploring new synthetic routes to improve the accessibility of this compound and its derivatives. Advances in flow chemistry and catalytic processes could enable scalable production under greener conditions. Additionally, computational modeling techniques can be employed to predict the biological activity of novel derivatives before experimental synthesis.

In conclusion,3-(2,3,4,5-Tetrafluorophenyl)propane-1-thiol (CAS No: 2229254-67-3) is a multifunctional compound with broad applications in pharmaceuticals、biotechnology、and materials science。 Its unique structural features make it a valuable tool for drug discovery、bioconjugation、and advanced material design。 As research continues，the potential uses of this compound are likely to expand，further solidifying its importance in modern chemical biology。